Cas no 196607-74-6 (Spirostan-2-one, 3,6-dihydroxy-, (3β,5α,6β,25S)- (9CI))
196607-74-6 structure
Product Name:Spirostan-2-one, 3,6-dihydroxy-, (3β,5α,6β,25S)- (9CI)
CAS No:196607-74-6
MF:C27H42O5
MW:446.619389057159
CID:1388211
PubChem ID:91871146
Update Time:2024-03-01
Spirostan-2-one, 3,6-dihydroxy-, (3β,5α,6β,25S)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- (3beta,5alpha,6beta,22xi,25S)-3,6-dihydroxyspirostan-2-one
- Spirostan-2-one, 3,6-dihydroxy-, (3β,5α,6β,25S)- (9CI)
- (-)-Neoporrigenin B
- Neoporrigenin B
- (-)-Porrigenin B
- (1R,2S,4S,5'S,6R,7S,8R,9S,12S,13R,16R,18S,19R)-16,19-dihydroxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-15-one
- CHEBI:175574
- Spirostan-2-one, 3,6-dihydroxy-, (3beta,5alpha,6beta,25S)-
- DTXSID201239606
- 196607-74-6
- 3,6-Dihydroxy-(3beta,5alpha,6beta,25S)-Spirostan-2-one
-
- Inchi: 1S/C27H42O5/c1-14-5-8-27(31-13-14)15(2)24-23(32-27)11-18-16-9-20(28)19-10-21(29)22(30)12-26(19,4)17(16)6-7-25(18,24)3/h14-21,23-24,28-29H,5-13H2,1-4H3
- InChI Key: BTSHHJQHTVNSLW-UHFFFAOYSA-N
- SMILES: O1C2(CCC(C)CO2)C(C)C2C1CC1C3CC(C4CC(C(CC4(C)C3CCC12C)=O)O)O
Computed Properties
- Exact Mass: 446.30322444g/mol
- Monoisotopic Mass: 446.30322444g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 0
- Complexity: 799
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 13
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 76Ų
Spirostan-2-one, 3,6-dihydroxy-, (3β,5α,6β,25S)- (9CI) Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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